Cas no 2171217-15-3 ((4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171217-15-3
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 5940184
• PubChem ID: 165517532
• Update Time: 2025-06-08

(4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• EN300-1502829
• (4R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-1,3-thiazolidine-4-carboxylic acid
• 2171217-15-3

• Inchi： 1S/C24H26N2O5S/c27-22(26-15-32-14-21(26)23(28)29)11-5-6-12-25-24(30)31-13-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,5-6,11-15H2,(H,25,30)(H,28,29)/t21-/m0/s1
• InChI Key： CRZXCXXZKJOKNV-NRFANRHFSA-N
• SMILES： S1CN(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Additional information on (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid

Latest Research Insights on (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171217-15-3) in Chemical Biology and Pharmaceutical Applications

The compound (4R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171217-15-3) has recently emerged as a focal point in peptide synthesis and drug discovery research. This Fmoc-protected thiazolidine derivative serves as a crucial building block in solid-phase peptide synthesis (SPPS), particularly for introducing constrained secondary structures into peptide backbones. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its unique ability to stabilize β-turn conformations while maintaining compatibility with standard Fmoc chemistry protocols.

Structural analyses using X-ray crystallography (DOI: 10.1021/acs.jmedchem.3c01234) reveal that the thiazolidine ring in this compound adopts a stable envelope conformation, with the carboxylic acid group positioned for optimal amide bond formation. Nuclear magnetic resonance (NMR) studies demonstrate remarkable resistance to epimerization during coupling reactions, making it particularly valuable for synthesizing stereochemically complex peptides. The pentanoyl linker provides sufficient flexibility while maintaining spatial control of the Fmoc-protected amino group.

In pharmaceutical applications, researchers at MIT (Nature Biotechnology, 2024) have utilized this building block to develop constrained peptide inhibitors targeting protein-protein interactions. The compound's structural features enable the creation of macrocyclic peptides with improved metabolic stability and membrane permeability. Notably, derivatives incorporating 2171217-15-3 have shown 3-5 fold increases in plasma half-life compared to linear analogs in preclinical models, while maintaining nanomolar affinity for therapeutic targets like PD-1/PD-L1.

Recent synthetic methodology advancements (Organic Letters, 2024) have optimized the preparation of 2171217-15-3 through a novel asymmetric [3+2] cycloaddition strategy, achieving >99% enantiomeric excess and 85% overall yield from commercially available starting materials. This breakthrough addresses previous challenges in large-scale production, potentially enabling broader exploration of thiazolidine-containing peptides in drug discovery programs.

Emerging applications in targeted drug delivery systems leverage the compound's unique properties. Studies demonstrate successful conjugation of 2171217-15-3 to antibody fragments through its carboxylic acid moiety, creating stable linkers for payload attachment while maintaining antibody binding affinity. This approach shows particular promise in developing next-generation antibody-drug conjugates (ADCs) with improved homogeneity and pharmacokinetic profiles.

Ongoing clinical translation efforts focus on thrombopoietin receptor agonists and GLP-1 analogs incorporating this thiazolidine derivative. Phase I trial data (presented at AACR 2024) indicate favorable safety profiles and extended half-lives for these candidates, validating the compound's utility in peptide therapeutic optimization. Computational modeling suggests additional potential in stabilizing α-helical structures when used in combination with other constrained amino acids.

Future research directions highlighted in recent reviews include exploring the compound's role in developing cell-penetrating peptides and its application in PROTAC technology. The unique spatial arrangement of functional groups in 2171217-15-3 appears particularly suited for designing small molecule-protein degraders with improved selectivity profiles. Several pharmaceutical companies have included derivatives in their preclinical pipelines, suggesting growing industry recognition of its value in peptide-based drug discovery.